Cas no 945762-00-5 (3-Bromo-1H-indazole-7-carbonitrile)

3-Bromo-1H-indazole-7-carbonitrile structure
945762-00-5 structure
Product Name:3-Bromo-1H-indazole-7-carbonitrile
CAS No:945762-00-5
MF:C8H4BrN3
MW:222.041460037231
MDL:MFCD11848409
CID:796751
PubChem ID:44585510
Update Time:2024-10-25

3-Bromo-1H-indazole-7-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-1H-indazole-7-carbonitrile
    • 1H-Indazole-7-carbonitrile, 3-bromo-
    • 3-bromo-2H-indazole-7-carbonitrile
    • 1H-Indazole-7-carbonitrile,3-bromo-
    • BDBM50270530
    • FCH1406736
    • VI20021
    • ST2417498
    • AX8158454
    • AB0037522
    • Y4808
    • 3-Bromo-1H-indazole-7-carbonitrile (ACI)
    • CHEMBL451541
    • VMB76200
    • MFCD11848409
    • DTXSID00659577
    • SCHEMBL25251720
    • 945762-00-5
    • PD181298
    • J-511797
    • DS-11111
    • C77270
    • AKOS015898261
    • MDL： MFCD11848409
    • Inchi： 1S/C8H4BrN3/c9-8-6-3-1-2-5(4-10)7(6)11-12-8/h1-3H,(H,11,12)
    • InChI Key： MRGZUAUMTMLMTE-UHFFFAOYSA-N
    • SMILES： N#CC1C2=C(C(=NN2)Br)C=CC=1

Computed Properties

  • Exact Mass: 220.95900
  • Monoisotopic Mass: 220.959
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.5
  • XLogP3: 2.3

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.85±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: No data available
  • Boiling Point: 425.3±25.0 °C at 760 mmHg
  • Flash Point: 211.0±23.2 °C
  • Refractive Index: 1.739
  • Solubility: Very slightly soluble (0.18 g/l) (25 º C),
  • PSA: 52.47000
  • LogP: 2.19708
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-Bromo-1H-indazole-7-carbonitrile Security Information

3-Bromo-1H-indazole-7-carbonitrile Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Bromo-1H-indazole-7-carbonitrile Pricemore >>

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3-Bromo-1H-indazole-7-carbonitrile Production Method

Production Method 1

945761-95-5 945761-95-5
945762-00-5 945762-00-5
Reaction Conditions
1.1 Reagents: Zinc ,  1,1-Bis(diphenylphosphino)ferrocene Catalysts: Tris(dibenzylideneacetone)dipalladium Solvents: Dimethylacetamide ;  5 h, reflux
Reference
Efficient synthesis of 7-substituted or 3,7-disubstituted 1H-indazoles
Cottyn, Betty; Vichard, Dominique; Terrier, Francois; Nioche, Pierre; Raman, C. S., Synlett, 2007, (8), 1203-1206

Production Method 2

256228-64-5 256228-64-5
945762-00-5 945762-00-5
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Dimethylformamide ;  2 h, rt
Reference
Preparation of indole compounds as androgen receptor modulators
, World Intellectual Property Organization, , ,

Production Method 3

256228-64-5 256228-64-5
945762-00-5 945762-00-5
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide ,  Sodium hydroxide Solvents: Dimethylformamide ;  5 h, rt
Reference
Inhibitory effects of a series of 7-substituted-indazoles toward nitric oxide synthases: Particular potency of 1H-indazole-7-carbonitrile
Cottyn, Betty; Acher, Francine; Ramassamy, Booma; Alvey, Luke; Lepoivre, Michel; et al, Bioorganic & Medicinal Chemistry, 2008, 16(11), 5962-5973

3-Bromo-1H-indazole-7-carbonitrile Raw materials

3-Bromo-1H-indazole-7-carbonitrile Preparation Products

3-Bromo-1H-indazole-7-carbonitrile Related Literature

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